93-23-2

Lauryl isoquinolinium bromide

In Stock

• CAS RN:
• 93-23-2

• Formula:
• C21H32BrN

• InChI:
• InChI=1S/C21H32N.BrH/c1-2-3-4-5-6-7-8-9-10-13-17-22-18-16-20-14-11-12-15-21(20)19-22;/h11-12,14-16,18-19H,2-10,13,17H2,1H3;1H/q+1;/p-1

• InChIKey:
• MSJLMQTXVKCUCD-UHFFFAOYSA-M

• Lauryl isoquinolinium bromide, also known as Lauryl isoquinolinium bromide, is a useful research compound. Its molecular formula is C21H32BrN and its molecular weight is 378.4 g/mol. The purity is usually 95%.

Dodecanedioic acid

In Stock

• CAS RN:
• 693-23-2

• Formula:
• C12H22O4

• InChI:
• InChI=1S/C12H22O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h1-10H2,(H,13,14)(H,15,16)

• InChIKey:
• TVIDDXQYHWJXFK-UHFFFAOYSA-N

• Dodecanedioic acid, also known as 1, 12-dodecanedioate or 1, 10-dicarboxydecane, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Dodecanedioic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Dodecanedioic acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, dodecanedioic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Dodecanedioic acid is also a parent compound for other transformation products, including but not limited to, dodecane, 1, 12-di-L-ascorbyl dodecanedioate, and O-dodecanedioylcarnitine.
  Dodecanedioic acid is an alpha,omega-dicarboxylic acid that is dodecane in which the methyl groups have been oxidised t...

Phosphinic acid, bis[p-(dimethylamino)phenyl]-, methyl ester

• CAS RN:
• 18593-23-2

• Formula:
• C17H23N2O2P

• InChI:
• InChI=1S/C17H23N2O2P/c1-18(2)14-6-10-16(11-7-14)22(20,21-5)17-12-8-15(9-13-17)19(3)4/h6-13H,1-5H3

• InChIKey:
• UVUUNMCCVIEFAZ-UHFFFAOYSA-N

• Phosphinic acid, bis[p-(dimethylamino)phenyl]-, methyl ester, also known as Phosphinic acid, bis[p-(dimethylamino)phenyl]-, methyl ester, is a useful research compound. Its molecular formula is C17H23N2O2P and its molecular weight is 318.35 g/mol. The purity is usually 95%.

2-amino-4-(4-fluorophenyl)-7,7-dimethyl-3-nitro-6,8-dihydro-4H-chromen-5-one

• CAS RN:
• 107693-23-2

• Formula:
• C17H17FN2O4

• InChI:
• InChI=1S/C17H17FN2O4/c1-17(2)7-11(21)14-12(8-17)24-16(19)15(20(22)23)13(14)9-3-5-10(18)6-4-9/h3-6,13H,7-8,19H2,1-2H3

• InChIKey:
• IQLPAPGQEZTDQL-UHFFFAOYSA-N

• 2-amino-4-(4-fluorophenyl)-7,7-dimethyl-3-nitro-6,8-dihydro-4H-chromen-5-one is a useful research compound. Its molecular formula is C17H17FN2O4 and its molecular weight is 332.33g/mol. The purity is usually 95%.

2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898793-23-2

• Formula:
• C17H16Cl2O

• InChI:
• InChI=1S/C17H16Cl2O/c1-11-5-3-6-13(12(11)2)9-10-16(20)14-7-4-8-15(18)17(14)19/h3-8H,9-10H2,1-2H3

• InChIKey:
• QARRRVNNNGEKAP-UHFFFAOYSA-N

• 2',3'-Dichloro-3-(2,3-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16Cl2O and its molecular weight is 307.2 g/mol. The purity is usually 95%.

pladienolide B

In Stock

• CAS RN:
• 445493-23-2

• Formula:
• C30H48O8

• InChI:
• InChI=1S/C30H48O8/c1-8-24(33)21(5)29-25(37-29)16-18(2)10-9-11-19(3)28-20(4)12-13-26(36-22(6)31)30(7,35)15-14-23(32)17-27(34)38-28/h9-13,18,20-21,23-26,28-29,32-33,35H,8,14-17H2,1-7H3/b10-9+,13-12+,19-11+/t18-,20+,21-,23-,24+,25-,26+,28-,29-,30-/m1/s1

• InChIKey:
• SDOUORKJIJYJNW-QHOUZYGJSA-N

• Spliceosomes mediate the processing of pre-mRNA into mature mRNA. Each spliceosome is a multiunit complex containing several proteins and RNA molecules that work in unison to repeatedly cleave and rejoin segments of mRNA. Pladienolide B is a macrocyclic lactone that selectively binds splicing factor 3b and inhibits mRNA splicing. Through this action, pladienolide B potently blocks the growth of proliferating cells with mean IC50 values of 1.6 nM for six gastric cancer cell lines. In xenograft tumors generated in mice using human cancer cells, pladienolide B blocks mRNA splicing and induces apoptosis, clearing tumors within two weeks after treatment.
  
  

4-cyclopentyl-3-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one

In Stock

• CAS RN:
• 2201693-23-2

• Formula:
• C10H15N3O

• InChI:
• InChI=1S/C10H15N3O/c14-10-12-11-9(7-5-6-7)13(10)8-3-1-2-4-8/h7-8H,1-6H2,(H,12,14)

• InChIKey:
• AQATVRBJCAGXSZ-UHFFFAOYSA-N

• 4-cyclopentyl-3-cyclopropyl-4,5-dihydro-1H-1,2,4-triazol-5-one is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-1-benzothiophene-2-carboxamide

Usually In Stock

• CAS RN:
• 2379993-23-2

• Formula:
• C18H13NO2S2

• InChI:
• InChI=1S/C18H13NO2S2/c20-18(17-8-12-3-1-2-4-16(12)23-17)19-9-15-7-14(11-22-15)13-5-6-21-10-13/h1-8,10-11H,9H2,(H,19,20)

• InChIKey:
• BQJYHHZCMSASPD-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H13NO2S2 and its molecular weight is 339.43. The purity is usually 95%.

(5R,7S)-N-(Cyanomethyl)-N-ethyl-2,5,7-trimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide

Usually In Stock

• CAS RN:
• 2418593-23-2

• Formula:
• C14H20N4O2

• InChI:
• InChI=1S/C14H20N4O2/c1-5-18(7-6-15)14(19)13-11-8-9(2)20-10(3)12(11)16-17(13)4/h9-10H,5,7-8H2,1-4H3/t9-,10+/m1/s1

• InChIKey:
• FESJYNPCKFKMQR-ZJUUUORDSA-N

• (5R,7S)-N-(Cyanomethyl)-N-ethyl-2,5,7-trimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C14H20N4O2 and its molecular weight is 276.34. The purity is usually 95%.